Cas no 1443336-88-6 (4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde)

• Product Name: 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde
• CAS No: 1443336-88-6
• MF: C₁₃H₁₅FO₃
• MW: 238.25
• MDL: MFCD19442971
• CID: 5100851
• Update Time: 2026-03-03

4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(oxolan-2-ylmethoxymethyl)benzaldehyde
• 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde

• MDL： MFCD19442971
• Inchi： 1S/C13H15FO3/c14-12-4-3-10(7-15)11(6-12)8-16-9-13-2-1-5-17-13/h3-4,6-7,13H,1-2,5,8-9H2
• InChI Key： HWDAWAOLBWVPCX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1COCC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 353.3±32.0 °C at 760 mmHg
• Flash Point: 161.8±20.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde

Introduction to 4-Fluoro-2-{[(Oxolan-2-Yl)Methoxy]Methyl}Benzaldehyde

4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde, with CAS No 1443336-88-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as 4-fluoro-substituted benzaldehyde derivative, has garnered attention due to its unique structural properties and potential applications in drug development, agrochemicals, and advanced materials.

The molecular structure of 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde is characterized by a benzene ring with a fluoro group at the para position and a methoxy-substituted oxolane group at the ortho position relative to the aldehyde moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic frameworks that exhibit promising pharmacological activities, including anti-inflammatory and anticancer properties.

In terms of synthesis, 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale applications.

The compound's reactivity is further influenced by its substituent effects. The electron-withdrawing fluoro group at the para position enhances the electrophilicity of the aldehyde carbonyl group, facilitating nucleophilic additions and condensations. Meanwhile, the oxolane ring introduces steric hindrance and modulates the reactivity of adjacent functional groups.

From an environmental perspective, studies on the degradation pathways of 4-fluoro derivatives suggest that they undergo hydrolytic cleavage under specific conditions, leading to less complex byproducts that are more readily biodegradable.

In conclusion, 4-fluoro-2-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde stands out as a valuable intermediate in organic synthesis with diverse applications across multiple disciplines.